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Compound of Interest

Compound Name: Slu-PP-332

Cat. No.: B10861630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Slu-PP-332 is a synthetic small molecule that functions as a pan-agonist for estrogen-related

receptors (ERRs), with the highest affinity for ERRα (EC50 = 98 nM).[1][2][3][4] As an "exercise

mimetic," Slu-PP-332 stimulates metabolic pathways typically activated during physical

exercise.[5] Preclinical studies have demonstrated its potential in enhancing mitochondrial

biogenesis, increasing fatty acid oxidation, and improving glucose homeostasis. Notably, Slu-
PP-332 upregulates the expression of GLUT4, a key glucose transporter, suggesting its

therapeutic potential for metabolic diseases such as obesity and type 2 diabetes.

These application notes provide a detailed protocol for an in vitro glucose uptake assay to

evaluate the effects of Slu-PP-332 in a skeletal muscle cell line. The protocol is designed to be

a robust and reproducible method for researchers investigating the compound's mechanism of

action and its potential as a modulator of glucose metabolism.

Mechanism of Action of Slu-PP-332
Slu-PP-332 activates ERRα, a nuclear receptor that plays a crucial role in regulating cellular

energy metabolism. This activation leads to the increased expression of genes involved in

mitochondrial biogenesis and oxidative metabolism. One of the key downstream effects is the

upregulation of glucose transporter type 4 (GLUT4), which facilitates the transport of glucose
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into cells. By mimicking the effects of exercise, Slu-PP-332 enhances the capacity of skeletal

muscle cells to take up and utilize glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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